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Compound of Interest

Compound Name:
Iron(II) tetrafluoroborate

hexahydrate

Cat. No.: B089229 Get Quote

An In-depth Technical Guide to the Safe Handling of Iron(II) Tetrafluoroborate Hexahydrate

This guide provides comprehensive safety and handling information for iron(II)
tetrafluoroborate hexahydrate, tailored for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazard classifications,

and recommended protocols for safe use in a laboratory setting.

Chemical and Physical Properties
Iron(II) tetrafluoroborate hexahydrate is a light green crystalline solid.[1][2] It is soluble in

polar solvents like water and is hygroscopic, meaning it can absorb moisture from the air.[3]

Proper storage is crucial to maintain its integrity.[3]
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Property Data

Chemical Formula Fe(BF₄)₂ · 6H₂O

Molecular Weight 337.55 g/mol

CAS Number 13877-16-2

Appearance Pale green to light green crystalline solid

Solubility in Water Soluble

Melting Point No data available

Boiling Point No data available

Density No data available

pH No data available

Toxicological Information and Hazard Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[4][5] It is harmful if swallowed, inhaled, or in contact

with skin, and it can cause severe skin burns and eye damage.[1][5][6]

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage

Serious Eye Damage H318: Causes serious eye damage

Signal Word: Danger[5][7][8][9]

Hazard Pictograms:
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Corrosion (GHS05)[1][5][8]

Exclamation Mark (GHS07)[1][8]

Occupational Exposure Limits
There are currently no established workplace exposure limits for iron(II) tetrafluoroborate
hexahydrate.[1][7]

Experimental Protocols
Handling and Storage
Handling:

Avoid all direct contact with the substance.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

Do not breathe dust.[1] Avoid the formation and spread of dust in the air.[1]

Wear appropriate personal protective equipment (PPE), as detailed in section 4.2.[1][4][7]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and face thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed to prevent moisture absorption, as the material is

hygroscopic.[1][3][7]

Store locked up.[4]

Must only be kept in the original packaging.[1]

Personal Protective Equipment (PPE) Workflow
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Proper selection of PPE is critical to minimize exposure risk. The following diagram outlines the

decision-making process for selecting appropriate PPE when handling iron(II)
tetrafluoroborate hexahydrate.

PPE Selection Logic

Handling Iron(II) Tetrafluoroborate Hexahydrate

Respiratory Protection:
- Use in well-ventilated area or fume hood.

- If dust is generated, wear a NIOSH-approved
  N95 dust mask or higher.

Inhalation Hazard

Hand Protection:
- Wear appropriate chemical-resistant gloves.

Skin Contact Hazard

Eye/Face Protection:
- Wear tightly fitting safety goggles.

- Use a face shield if splashing is possible.

Eye Contact Hazard

Body Protection:
- Wear a lab coat or other protective clothing.

- Ensure an eyewash station and safety shower
  are readily available.

Body Contact Hazard

Click to download full resolution via product page

Caption: PPE selection workflow for handling iron(II) tetrafluoroborate hexahydrate.

First Aid Measures
Immediate medical attention is required in case of exposure.[7] Always show the Safety Data

Sheet (SDS) to the attending physician.[7] The following decision tree outlines the appropriate

first aid response.
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First Aid Decision Tree

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. If breathing is difficult, give oxygen.

3. Call a physician.

1. Immediately remove all contaminated clothing.
2. Rinse skin with plenty of water/shower.

3. Call a physician immediately.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Immediately call an ophthalmologist.

1. Rinse mouth with water.
2. Have victim drink water (max 2 glasses).

3. DO NOT induce vomiting (risk of perforation).
4. Call a physician immediately.

Click to download full resolution via product page

Caption: First aid procedures for exposure to iron(II) tetrafluoroborate hexahydrate.

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as

carbon dioxide, dry chemical powder, or foam.[1]

Unsuitable Extinguishing Media: No limitations are specified.[7]

Specific Hazards: The substance is not combustible.[7] However, in a fire, it may emit toxic

and corrosive fumes, including hydrogen fluoride (HF), borane/boron oxides, and iron oxides.

[1][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[1][7]
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Accidental Release Measures Workflow
In the event of a spill, follow a structured response to ensure safety and proper cleanup.

Accidental Release Workflow

Spill Detected

Evacuate non-essential personnel.
Keep bystanders upwind.

Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, protective clothing).

Prevent dust generation.
Do not discharge into drains or rivers.

Clean-up should be handled by qualified personnel.
Take up dry.

Transfer to a closable, labeled salvage container.

Dispose of waste in accordance with
local, state, and federal regulations.

Clean the affected area thoroughly.
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Caption: Step-by-step workflow for responding to a spill of iron(II) tetrafluoroborate
hexahydrate.

Environmental Precautions:

Do not let the product enter drains, surface water, or groundwater systems.[7]

Cleanup Procedures:

Cleanup should only be performed by qualified personnel familiar with the substance.[1]

Take up the material dry, avoiding dust generation.[7]

Collect the spilled material and place it into a suitable, labeled container for disposal.[1]

Clean the affected area thoroughly after material pickup is complete.[7]

Disposal Considerations
Dispose of this chemical and its container at an approved waste disposal plant.[10] Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.

Applications in Research
Iron(II) tetrafluoroborate hexahydrate is utilized in various research applications, including:

Catalysis: It serves as a catalyst in organic synthesis, such as in the transfer hydrogenation

of aldehydes to alcohols.[6][8][11]

Electrochemistry: Used as an electrolyte in electrochemical cells.[2]

Materials Science: Employed in the development of magnetic and electronic materials.[2]

Coordination Chemistry: Acts as a precursor for the synthesis of other iron coordination

complexes.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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